Cas no 1507538-05-7 (2-(Aminomethyl)benzenecarbothioamide)

• Product Name: 2-(Aminomethyl)benzenecarbothioamide
• CAS No: 1507538-05-7
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 5251838
• Update Time: 2025-06-14

2-(Aminomethyl)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)benzene-1-carbothioamide
• 2-(Aminomethyl)benzenecarbothioamide

• Inchi： 1S/C8H10N2S/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,5,9H2,(H2,10,11)
• InChI Key： WEKDZMWRFUJXLA-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 0.3
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Aminomethyl)benzenecarbothioamide

Comprehensive Overview of 2-(Aminomethyl)benzenecarbothioamide (CAS No. 1507538-05-7): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 2-(Aminomethyl)benzenecarbothioamide (CAS No. 1507538-05-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by the presence of both aminomethyl and carbothioamide functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for keywords such as "2-(Aminomethyl)benzenecarbothioamide synthesis", "CAS 1507538-05-7 applications", and "benzenecarbothioamide derivatives", reflecting its relevance in modern scientific inquiries.

The molecular structure of 2-(Aminomethyl)benzenecarbothioamide offers a robust platform for further chemical modifications, making it a valuable building block in drug discovery and material science. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Users often inquire about "thioamide-based drug candidates" or "aminomethyl benzene derivatives in medicinal chemistry", underscoring the growing interest in this compound's therapeutic potential.

From a synthetic perspective, CAS 1507538-05-7 is typically prepared through multi-step organic reactions involving benzene ring functionalization and thioamide group introduction. The compound's stability under various pH conditions and its solubility profile are frequently discussed in forums dedicated to organic synthesis optimization. Notably, its compatibility with green chemistry principles aligns with the current focus on sustainable chemical processes, a topic dominating search queries like "eco-friendly synthesis of thioamides".

In material science, 2-(Aminomethyl)benzenecarbothioamide has shown promise as a ligand for metal-organic frameworks (MOFs) and coordination polymers. This application resonates with the rising demand for advanced functional materials, as evidenced by popular search terms such as "thioamide-containing MOFs" and "benzene-based ligands for catalysis". The compound's ability to form stable complexes with transition metals opens avenues for developing novel catalysts and sensors.

Analytical characterization of 1507538-05-7 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are common pain points for researchers searching for "analytical methods for aminomethyl compounds". The compound's distinct spectral signatures and chromatographic behavior make it an interesting case study for analytical method development.

Recent patent literature reveals growing intellectual property activity around benzenecarbothioamide derivatives, particularly in areas like enzyme inhibition and receptor modulation. This aligns with search trends focusing on "small molecule modulators in drug development" and "thioamide pharmacophores". The compound's balanced lipophilicity and hydrogen bonding capacity contribute to its favorable pharmacokinetic properties in preclinical studies.

As the scientific community continues to explore structure-activity relationships in medicinal chemistry, 2-(Aminomethyl)benzenecarbothioamide serves as a critical reference point for understanding how thioamide substitutions influence biological activity. This is particularly relevant given the current emphasis on targeted drug delivery and precision medicine, topics frequently searched alongside "molecular scaffolds for drug design".

The compound's safety profile and handling considerations are also subjects of professional discourse, with many researchers seeking information on "benzenecarbothioamide stability" and "storage conditions for aminomethyl compounds". Proper handling protocols ensure the compound's integrity during experimental procedures and industrial-scale applications.

Looking ahead, CAS 1507538-05-7 is poised to maintain its significance in chemical research, especially as interest grows in multifunctional organic building blocks and tailored molecular architectures. Its presence in scientific literature continues to expand, addressing contemporary challenges in chemical biology and materials engineering while answering the persistent search for "versatile organic intermediates" and "specialty chemicals for research".